4-[4-(Benzyloxy)phenyl]oxan-4-ol

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 4-(4-phenylmethoxyphenyl)oxan-4-ol
• InChI: InChI=1S/C18H20O3/c19-18(10-12-20-13-11-18)16-6-8-17(9-7-16)21-14-15-4-2-1-3-5-15/h1-9,19H,10-14H2
• InChI Key: ZWXVMKDHCGJEBJ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(C2=CC=C(C=C2)OCC3=CC=CC=C3)O

Description

4-[4-(Benzyloxy)phenyl]oxan-4-ol is a tetrahydropyran (oxane) derivative featuring a hydroxyl group at the 4-position of the oxane ring and a 4-(benzyloxy)phenyl substituent at the same position. Its IUPAC name reflects this structure: the oxane ring (C₅H₁₀O) is substituted with a hydroxyl (-OH) and a benzyloxy-attached phenyl group (C₆H₄-O-CH₂C₆H₅). The molecular formula is C₁₈H₂₀O₃, with a calculated molecular weight of 284.35 g/mol.

Comparison with Similar Compounds

Structural Analogs and Key Features

The following table compares 4-[4-(Benzyloxy)phenyl]oxan-4-ol with structurally related compounds, highlighting differences in functional groups, molecular weight, and substituents:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Structural Differences	Reference
4-[4-(Benzyloxy)phenyl]oxan-4-ol	Not provided	C₁₈H₂₀O₃	284.35	Oxane ring, hydroxyl, benzyloxy	Reference compound	Target compound
4-Benzyloxyphenol	122855-81-6	C₁₃H₁₂O₂	200.23	Phenol, benzyloxy	Simpler structure; lacks oxane ring
4-Benzyloxybenzaldehyde	4397-53-9	C₁₄H₁₂O₂	212.24	Aldehyde, benzyloxy	Aldehyde replaces hydroxyl
4-[4-(Benzyloxy)phenyl]oxan-4-amine (HCl salt)	1333955-84-2	C₁₈H₂₁NO₂	283.36	Oxane ring, amine, benzyloxy	Amine replaces hydroxyl
N-(4-(Benzyloxy)phenyl)acetamide	Not provided	C₁₅H₁₅NO₂	241.28	Acetamide, benzyloxy	Acetamide group; lacks oxane ring
4-[(4-Bromobenzyl)oxy]benzoic acid	62290-41-9	C₁₄H₁₁BrO₃	307.14	Carboxylic acid, bromobenzyloxy	Bromine substituent; carboxylic acid

Analysis of Structural and Functional Differences

Oxane Ring vs. This contrasts with simpler analogs like 4-Benzyloxyphenol (lacking the oxane ring), which may exhibit higher solubility in polar solvents due to the exposed phenolic -OH group .

Functional Group Variations :

• Amine vs. Hydroxyl : The amine derivative (CAS 1333955-84-2) replaces the hydroxyl with an -NH₂ group, increasing basicity and altering solubility. Protonation of the amine in acidic conditions could enhance water solubility compared to the hydroxyl analog .
• Aldehyde vs. Hydroxyl : 4-Benzyloxybenzaldehyde (CAS 4397-53-9) replaces the hydroxyl with an aldehyde (-CHO), making it more reactive in nucleophilic additions (e.g., forming Schiff bases) .

The carboxylic acid group enhances acidity, contrasting with the neutral hydroxyl in the target compound .

Biological and Material Implications: The acetamide derivative (C₁₅H₁₅NO₂) may exhibit improved metabolic stability compared to the hydroxylated compound, a common strategy in drug design to resist enzymatic degradation . The oxane ring in the target compound could improve lipid solubility, making it more suitable for crossing biological membranes.